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Compound of Interest

Compound Name: 3-(Methylthio)aniline

Cat. No.: B157570

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methylthio)aniline, a substituted aniline bearing a methylthio group at the meta position,
has emerged as a valuable and versatile building block in organic synthesis. Its unique
electronic properties, arising from the interplay between the electron-donating amino group and
the sulfur-containing moiety, impart distinct reactivity that has been exploited in the synthesis of
a diverse array of molecules with significant applications in medicinal chemistry, materials
science, and dye chemistry. This technical guide provides a comprehensive overview of the
core properties, key synthetic transformations, and notable applications of 3-
(methylthio)aniline, with a focus on its utility in the development of biologically active
compounds.

Physicochemical and Spectroscopic Properties

3-(Methylthio)aniline is a clear, dark brown liquid at room temperature.[1] Its fundamental
properties are summarized in the table below, providing essential data for its handling,
characterization, and use in synthetic protocols.
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Property Value Reference
Molecular Formula C7H9NS [2]
Molecular Weight 139.22 g/mol [2]
CAS Number 1783-81-9 [3]
Boiling Point 163-165 °C at 16 mmHg [3]
Density 1.13 g/mL at 25 °C [3]

Refractive Index (n20/D)

1.637

[3]

UV max (in inert atmosphere)

226 nm, 300 nm

[2]

Spectroscopic Data:

The structural integrity of 3-(methylthio)aniline and its derivatives is routinely confirmed using

standard spectroscopic techniques.

e 1H NMR (CDCIs): The proton NMR spectrum of 3-(methylthio)aniline typically shows

signals for the aromatic protons in the range of 4 6.5-7.2 ppm, a singlet for the methylthio

protons around o 2.4 ppm, and a broad singlet for the amine protons.[4]

e 13C NMR: The carbon NMR spectrum provides characteristic signals for the aromatic

carbons and the methyl carbon of the methylthio group.[5]

e IR Spectroscopy: The infrared spectrum displays characteristic absorption bands for N-H

stretching of the primary amine (around 3300-3500 cm™1), C-H stretching of the aromatic ring

and methyl group, and C-S stretching.

o Mass Spectrometry: The mass spectrum shows a molecular ion peak corresponding to the

molecular weight of the compound.[6]

Key Synthetic Transformations

The synthetic utility of 3-(methylthio)aniline stems from the reactivity of its two primary

functional groups: the aromatic amine and the methylthio group.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3154245.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3154245.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/144886
https://www.sigmaaldrich.com/US/en/product/aldrich/144886
https://www.sigmaaldrich.com/US/en/product/aldrich/144886
https://www.sigmaaldrich.com/US/en/product/aldrich/144886
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3154245.htm
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://dev.spectrabase.com/spectrum/5t2Idqvt9Xd
http://pstorage-acs-6854636.s3.amazonaws.com/4119514/ol302517n_si_001.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylthio_aniline
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Diazotization and Azo Coupling Reactions

The primary amino group of 3-(methylthio)aniline can be readily converted to a diazonium
salt, which serves as a versatile intermediate for the synthesis of a wide range of derivatives. A

prominent application is in the synthesis of azo dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory,
Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nim.nih.gov]

e 2. 3-(METHYLTHIO)ANILINE | 1783-81-9 [chemicalbook.com]
¢ 3. sigmaaldrich.com [sigmaaldrich.com]

¢ 4. dev.spectrabase.com [dev.spectrabase.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b157570?utm_src=pdf-body-img
https://www.benchchem.com/product/b157570?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269910/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269910/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3154245.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/144886
https://dev.spectrabase.com/spectrum/5t2Idqvt9Xd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
e 6. 4-(Methylthio)aniline | C7HIONS | CID 66038 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [3-(Methylthio)aniline: A Versatile Building Block in
Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157570#3-methylthio-aniline-as-a-building-block-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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